Cas no 844885-23-0 (3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE)

• Product Name: 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE
• CAS No: 844885-23-0
• MF: C₁₅H₁₂F₂OS
• MW: 278.316989898682
• CID: 890695
• PubChem ID: 2758285
• Update Time: 2025-05-19

3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE
• (3,5-difluorophenyl)-(4-ethylsulfanylphenyl)methanone
• DTXSID30374261
• (3,5-difluorophenyl)(4-(ethylthio)phenyl)methanone
• AKOS016018428
• 844885-23-0
• MFCD06201531

• MDL： MFCD06201531
• Inchi： 1S/C15H12F2OS/c1-2-19-14-5-3-10(4-6-14)15(18)11-7-12(16)9-13(17)8-11/h3-9H,2H2,1H3
• InChI Key： ZGIUAJGFOFIFLK-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C(C1C=C(C=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 278.05800
• Monoisotopic Mass: 278.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.30780

3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE

3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE (CAS No. 844885-23-0): Properties, Applications, and Market Insights

3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE (CAS No. 844885-23-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This fluorinated benzophenone derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for high-performance materials and bioactive molecules, this compound has become a focal point for researchers and industry professionals alike.

The molecular structure of 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE features a benzophenone core substituted with two fluorine atoms at the 3 and 5 positions and an ethylthio group at the 4' position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and applications. The presence of fluorine atoms enhances the compound's stability and lipophilicity, making it an attractive candidate for drug design and material engineering.

One of the primary applications of 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of small-molecule drugs. Fluorinated compounds are increasingly sought after due to their ability to improve metabolic stability and bioavailability. Researchers are exploring its potential in developing kinase inhibitors and antiviral agents, aligning with the current global focus on innovative therapeutics.

In the agrochemical sector, 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE is utilized in the development of crop protection agents. The compound's structural features contribute to the efficacy of pesticides and herbicides, addressing the growing need for sustainable agricultural solutions. With the rise of precision farming and green chemistry, this compound is poised to play a pivotal role in next-generation agrochemicals.

Material science is another domain where 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE finds relevance. Its incorporation into polymeric materials and liquid crystals enhances thermal stability and optical properties. This aligns with the surge in demand for advanced materials in electronics, coatings, and renewable energy technologies. The compound's versatility makes it a valuable asset in the quest for high-performance polymers.

The market for 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE is witnessing steady growth, driven by its multifaceted applications. Industry reports highlight the compound's increasing adoption in research and development activities, particularly in regions with robust pharmaceutical and agrochemical sectors. As the demand for fluorinated intermediates rises, manufacturers are scaling up production to meet global needs.

From a synthetic perspective, the preparation of 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE involves multi-step organic reactions, including halogenation and nucleophilic substitution. Advances in catalytic methods and green synthesis have optimized its production, reducing environmental impact. These innovations resonate with the broader trend toward sustainable chemistry and process efficiency.

Quality control and analytical characterization are critical for ensuring the consistency of 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify purity and structural integrity. These measures are essential for meeting the stringent requirements of end-use industries, particularly in pharmaceutical manufacturing.

Looking ahead, the future of 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE appears promising, with ongoing research uncovering new applications. Its role in drug discovery, agrochemical innovation, and material science underscores its importance in modern chemistry. As industries continue to prioritize efficiency and sustainability, this compound is expected to remain a cornerstone of synthetic and applied chemistry.

In summary, 3,5-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE (CAS No. 844885-23-0) is a versatile and high-value chemical intermediate with broad-ranging applications. Its unique properties and adaptability make it a critical component in advancing pharmaceuticals, agrochemicals, and advanced materials. For researchers and industry stakeholders, understanding its potential and market dynamics is key to leveraging its full capabilities.